Cas no 2680853-08-9 (benzyl N-{2-(3-aminocyclobutyl)ethyl(methyl)oxo-lambda6-sulfanylidene}carbamate)

• Product Name: benzyl N-{2-(3-aminocyclobutyl)ethyl(methyl)oxo-lambda6-sulfanylidene}carbamate
• CAS No: 2680853-08-9
• MF: C₁₅H₂₂N₂O₃S
• MW: 310.411782741547
• CID: 5635902
• PubChem ID: 165922088
• Update Time: 2025-10-29

benzyl N-{2-(3-aminocyclobutyl)ethyl(methyl)oxo-lambda6-sulfanylidene}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680853-08-9
• benzyl N-{[2-(3-aminocyclobutyl)ethyl](methyl)oxo-lambda6-sulfanylidene}carbamate
• EN300-28292129
• benzyl N-{2-(3-aminocyclobutyl)ethyl(methyl)oxo-lambda6-sulfanylidene}carbamate

• Inchi： 1S/C15H22N2O3S/c1-21(19,8-7-13-9-14(16)10-13)17-15(18)20-11-12-5-3-2-4-6-12/h2-6,13-14H,7-11,16H2,1H3
• InChI Key： VIBARSUGJOIBFH-UHFFFAOYSA-N
• SMILES： S(C)(CCC1CC(C1)N)(=NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 310.13511374g/mol
• Monoisotopic Mass: 310.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90.1Ų

Additional information on benzyl N-{2-(3-aminocyclobutyl)ethyl(methyl)oxo-lambda6-sulfanylidene}carbamate

Introduction to Benzyl N-{2-(3-aminocyclobutyl)ethyl(methyl)oxo-lambda6-sulfanylidene}carbamate (CAS No. 2680853-08-9)

Benzyl N-{2-(3-aminocyclobutyl)ethyl(methyl)oxo-lambda6-sulfanylidene}carbamate, a compound with the chemical identifier CAS No. 2680853-08-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biochemical and pharmacological applications. The intricate structure of this molecule, characterized by its complex functional groups and spatial arrangement, makes it a subject of intense interest among researchers.

The molecular framework of Benzyl N-{2-(3-aminocyclobutyl)ethyl(methyl)oxo-lambda6-sulfanylidene}carbamate incorporates several key features that contribute to its unique chemical properties. The presence of a benzyl group, an N-substituted carbamate moiety, and a 3-aminocyclobutyl side chain creates a multifaceted scaffold that is conducive to interactions with biological targets. These structural elements not only enhance the compound's solubility and stability but also play a crucial role in modulating its biological activity.

Recent studies have highlighted the importance of such structurally complex molecules in the development of novel therapeutic agents. The Benzyl N-{2-(3-aminocyclobutyl)ethyl(methyl)oxo-lambda6-sulfanylidene}carbamate molecule has been extensively investigated for its potential applications in drug discovery. Its ability to interact with specific enzymes and receptors has been explored in various preclinical studies, demonstrating promising results in modulating biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders.

The pharmacological profile of this compound is further enhanced by its unique sulfanylidene group, which is known for its ability to stabilize reactive intermediates and participate in coordination chemistry. This feature makes it particularly interesting for applications in medicinal chemistry where the design of molecules with specific binding affinities is crucial. The sulfanylidene moiety also contributes to the compound's ability to undergo selective reactions, allowing for tailored modifications that can improve its therapeutic efficacy.

In the realm of drug development, the synthesis and characterization of Benzyl N-{2-(3-aminocyclobutyl)ethyl(methyl)oxo-lambda6-sulfanylidene}carbamate have been areas of active research. Advanced synthetic methodologies have been employed to construct this complex molecule with high precision, ensuring that its structural integrity is maintained throughout the preparation process. Techniques such as multi-step organic synthesis, catalytic transformations, and purification methods have been optimized to achieve high yields and purity levels.

The biological activity of this compound has been a focal point of investigation in recent years. Studies have shown that it exhibits inhibitory effects on certain enzymes implicated in disease pathogenesis. For instance, research has demonstrated its potential as an inhibitor of proteases that are involved in cancer cell proliferation and metastasis. Additionally, its interaction with other biological targets has been explored, revealing possible applications in treating inflammatory conditions and neurodegenerative diseases.

The molecular interactions of Benzyl N-{2-(3-aminocyclobutyl)ethyl(methyl)oxo-lambda6-sulfanylidene}carbamate have been studied using cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed insights into how the compound interacts with its biological targets at the atomic level. Such structural information is invaluable for understanding its mechanism of action and for designing derivatives with improved properties.

The development of novel pharmaceutical agents often involves the optimization of existing molecules to enhance their efficacy and reduce potential side effects. The synthesis of analogs of Benzyl N-{2-(3-aminocyclobutyl)ethyl(methyl)oxo-lambda6-sulfanylidene}carbamate has been pursued to explore different structural variations and their impact on biological activity. By modifying specific functional groups or introducing new ones, researchers aim to fine-tune the properties of these compounds to achieve desired therapeutic outcomes.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Clinical trials are being planned to evaluate its efficacy and safety in human subjects. Additionally, computational modeling and virtual screening techniques are being employed to identify new potential uses for this molecule based on its known biological activities.

In conclusion, Benzyl N-{2-(3-aminocyclobutyl)ethyl(methyl)oxo-lambda6-sulfanylidene}carbamate (CAS No. 2680853-08-9) stands out as a significant compound in pharmaceutical chemistry due to its complex structure and multifaceted biological activities. Its potential applications in treating various diseases make it a valuable asset in the ongoing efforts to develop novel therapeutic agents.